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Compound of Interest

Compound Name: 1-Phenyl-1-heptanol

Cat. No.: B1619153 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-1-heptanol
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Phenyl-1-heptanol (CAS 614-54-0) is not

readily available. The following guidance is based on the safety data for structurally similar

chemicals, such as 1-Heptanol and other phenyl-alcohols. Researchers should handle this

chemical with caution and perform a risk assessment prior to use.

This guide provides essential safety, handling, and disposal information for laboratory

professionals working with 1-Phenyl-1-heptanol. Adherence to these procedures is critical for

ensuring personal safety and environmental protection.

Hazard Summary and Personal Protective
Equipment (PPE)
Based on analogous compounds, 1-Phenyl-1-heptanol is anticipated to be a combustible

liquid that can cause serious eye irritation. Therefore, appropriate personal protective

equipment must be worn at all times.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[1][2][3]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).
To prevent skin contact.[4]

Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

To prevent skin contact with

splashes.[4]

Respiratory Protection

Work in a well-ventilated area.

A respirator with an

appropriate filter for organic

gases and vapors may be

necessary if aerosols are

generated or ventilation is

inadequate.[3]

To avoid inhalation of

potentially harmful vapors.[3]

Operational Plan: Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Handling Procedures:

Read and understand the safety information before handling.

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[1]

Take off any contaminated clothing immediately.[1]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Emergency and First Aid Protocols
Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open.[6]

Seek medical attention.[6]

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and plenty of water.[3]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[3]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[3]

Spill Management and Disposal Plan
Spill Containment:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.[3]

Remove all sources of ignition.[5]

Cover drains to prevent environmental contamination.[1]

Absorb the spill with an inert material such as sand, earth, or a universal binding agent.[3]

Disposal:
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Collect the spilled material and absorbent in a labeled, closed container for disposal.[3][5]

Dispose of the waste through a licensed and approved waste disposal company.[1][3][5] Do

not dispose of it in a standard landfill or sewer system.[3]

Chemical waste generators must adhere to all local, state, and federal regulations for

hazardous waste disposal.[5][7]

Quantitative Data (Based on 1-Heptanol)
Property Value

Molecular Formula C7H16O

Molecular Weight 116.20 g/mol

Boiling Point 176 °C (348.8 °F)

Flash Point 73 °C (163.4 °F)

Specific Gravity 0.822

Vapor Pressure 0.5 mbar @ 20 °C

Autoignition Temperature 350 °C (662 °F)

Solubility Insoluble in water.

Data for 1-Heptanol, a structurally similar compound.[5]
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Workflow for Handling 1-Phenyl-1-heptanol

Preparation

Handling

Post-Experiment & Disposal Emergency Protocol

Conduct Risk Assessment

Review Safety Data (for similar compounds)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Fume Hood

Keep Away from Ignition Sources

Perform Experiment

Segregate Waste Spill or Exposure Occurs

Label Waste Container

Store in Designated Area

Arrange for Professional Disposal

Follow First Aid Procedures Contain Spill with Absorbents

Notify Safety Officer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

